Cas no 1524982-75-9 (2-Propanone, 1-amino-3-(3-thienyl)-)

• Product Name: 2-Propanone, 1-amino-3-(3-thienyl)-
• CAS No: 1524982-75-9
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 6372942
• PubChem ID: 82502676
• Update Time: 2025-07-02

2-Propanone, 1-amino-3-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-amino-3-(3-thienyl)-
• EN300-795309
• 1524982-75-9
• 1-Amino-3-(thiophen-3-yl)propan-2-one

• Inchi： 1S/C7H9NOS/c8-4-7(9)3-6-1-2-10-5-6/h1-2,5H,3-4,8H2
• InChI Key： JSLAWWXRSSVOCC-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CC1C=CSC=1

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Propanone, 1-amino-3-(3-thienyl)-

Comprehensive Overview of 2-Propanone, 1-amino-3-(3-thienyl)- (CAS No. 1524982-75-9)

2-Propanone, 1-amino-3-(3-thienyl)- (CAS No. 1524982-75-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its thienyl and amino functional groups, offers a versatile platform for synthetic modifications, making it a valuable intermediate in the development of novel bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 1-amino-3-(3-thienyl)-2-propanone" or "CAS 1524982-75-9 applications", reflecting its growing relevance in scientific circles.

The molecular structure of 2-Propanone, 1-amino-3-(3-thienyl)- combines a ketone backbone with a thiophene ring, a feature that enhances its reactivity and compatibility with various chemical reactions. This makes it particularly useful in the design of heterocyclic compounds, a class of molecules widely studied for their medicinal properties. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Searches for "thienyl derivatives in drug development" or "eco-friendly synthesis of amino ketones" underscore these emerging interests.

From a technical perspective, CAS No. 1524982-75-9 is often explored for its role in catalysis and polymer chemistry. Its ability to act as a ligand or building block in coordination complexes has been documented in several studies, particularly in the context of metal-organic frameworks (MOFs). These applications are frequently queried in academic databases, with terms like "MOF synthesis using thienyl ketones" gaining traction. Additionally, the compound's potential in optoelectronic materials has sparked interest, as researchers investigate its utility in organic semiconductors and light-emitting diodes (LEDs).

Safety and handling of 2-Propanone, 1-amino-3-(3-thienyl)- are also critical topics, with many users seeking guidelines on "storage conditions for CAS 1524982-75-9" or "safe handling of amino ketones". While the compound is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and ventilation systems, are recommended to ensure safe usage. This aligns with broader industry trends emphasizing laboratory safety protocols and risk assessment in chemical research.

In summary, 2-Propanone, 1-amino-3-(3-thienyl)- (CAS No. 1524982-75-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its relevance is further amplified by current scientific trends, including AI-aided molecular design and sustainable chemistry. As research continues to uncover new uses for this molecule, its prominence in both academic and industrial settings is expected to grow, making it a key subject of interest for chemists and researchers worldwide.